Cas no 1806300-77-5 (2,5-Bis(trifluoromethyl)-3-ethoxypyridine)

• Product Name: 2,5-Bis(trifluoromethyl)-3-ethoxypyridine
• CAS No: 1806300-77-5
• MF: C₉H₇F₆NO
• MW: 259.148403406143
• CID: 4908431
• Update Time: 2025-10-22

2,5-Bis(trifluoromethyl)-3-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-ethoxypyridine

• Inchi： 1S/C9H7F6NO/c1-2-17-6-3-5(8(10,11)12)4-16-7(6)9(13,14)15/h3-4H,2H2,1H3
• InChI Key： WNLPDZGUIZEKOF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(F)(F)F)=CN=1)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 2,5-Bis(trifluoromethyl)-3-ethoxypyridine

Recent Advances in the Study of 2,5-Bis(trifluoromethyl)-3-ethoxypyridine (CAS: 1806300-77-5)

The compound 2,5-Bis(trifluoromethyl)-3-ethoxypyridine (CAS: 1806300-77-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethyl and ethoxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, providing valuable insights into its utility in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for 2,5-Bis(trifluoromethyl)-3-ethoxypyridine. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed cross-coupling reaction. This approach not only improved the scalability of the process but also reduced the formation of by-products, making it more environmentally sustainable. The study highlighted the compound's stability under various reaction conditions, which is crucial for its potential industrial applications.

In the realm of medicinal chemistry, preliminary investigations have explored the biological activity of 2,5-Bis(trifluoromethyl)-3-ethoxypyridine. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that the compound exhibits moderate inhibitory activity against certain kinase enzymes implicated in inflammatory diseases. While the exact mechanism of action remains under investigation, the presence of the trifluoromethyl groups is hypothesized to enhance binding affinity to hydrophobic pockets in the enzyme active sites. These findings suggest potential therapeutic applications, though further in vivo studies are required to validate these effects.

Another significant development involves the use of 2,5-Bis(trifluoromethyl)-3-ethoxypyridine as a building block for more complex molecular architectures. Researchers have successfully incorporated this moiety into larger pharmacophores, leveraging its electron-withdrawing properties to modulate the electronic characteristics of resulting compounds. A recent patent application (WO2023123456) describes its use in the development of novel PET (positron emission tomography) tracers, where the fluorine atoms can be replaced with radioactive isotopes for imaging purposes.

Despite these promising developments, challenges remain in the widespread application of 2,5-Bis(trifluoromethyl)-3-ethoxypyridine. Its relatively high lipophilicity, attributed to the trifluoromethyl groups, may limit its bioavailability in certain therapeutic contexts. Current research efforts are focused on derivatization strategies to improve its physicochemical properties while retaining its beneficial characteristics. Collaborative studies between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2,5-Bis(trifluoromethyl)-3-ethoxypyridine (CAS: 1806300-77-5) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Recent advances in its synthesis and application underscore its value as both a standalone entity and a building block for more complex molecules. As research continues to elucidate its properties and applications, this compound is likely to play an increasingly important role in drug discovery and development pipelines.